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Compound of Interest

Compound Name: 1,4-Diacetoxy-2-butyne

Cat. No.: B016786 Get Quote

Technical Support Center: 1,4-Diacetoxy-2-butyne
Welcome to the technical support guide for 1,4-Diacetoxy-2-butyne (CAS RN: 1573-17-7).

This document is designed for chemistry professionals engaged in research and development.

Its purpose is to provide expert guidance on safe handling, storage, and in-experiment use, as

well as to offer troubleshooting solutions for common challenges. The information herein is

synthesized from authoritative safety data and practical laboratory experience to ensure both

safety and experimental success.

Section 1: Compound Profile & Key Properties
1,4-Diacetoxy-2-butyne, also known as 2-Butyne-1,4-diol Diacetate, is a versatile bifunctional

building block in organic synthesis. The central alkyne offers a rigid scaffold and a site for

various transformations (e.g., coupling reactions, reductions), while the terminal acetate groups

serve as protected alcohols. Understanding its physical and chemical properties is the

foundation of its safe and effective use.
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Property Value Source(s)

CAS Number 1573-17-7 [1]

Molecular Formula C₈H₁₀O₄ [2]

Molecular Weight 170.16 g/mol [2]

Appearance
White or colorless to brown

powder, lump, or clear liquid
[1][3]

Melting Point
23.0 to 26.0 °C (73.4 to 78.8

°F)
[1][3]

Boiling Point
Decomposes at >160 °C (data

for parent diol)
[4]

Incompatibilities
Strong oxidizing agents, strong

bases
[5]

Primary Hazards

Skin Irritation (data for butene

analog), potential instability on

heating

[4][6][7]

Section 2: Personal Protective Equipment (PPE) &
Engineering Controls
Q: What is the mandatory PPE for handling 1,4-Diacetoxy-2-butyne?

A: Standard laboratory PPE is required, with an emphasis on skin and eye protection.

Eye Protection: Wear tightly fitting safety goggles or a face shield.[8] Standard safety glasses

are insufficient due to the risk of splashes.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves

for integrity before use and change them immediately if contamination is suspected.[5][6]

Body Protection: A standard laboratory coat is required. For larger quantities or procedures

with a higher risk of splashing, consider a chemical-resistant apron.[8]
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Respiratory Protection: Handling should be performed in a certified chemical fume hood to

avoid inhalation of any potential vapors or aerosols.[9] A respirator is typically not needed if

engineering controls are used properly.[5]

Q: Why is a chemical fume hood mandatory for this reagent?

A: There are two primary reasons. First, while the compound has low volatility, many reactions

involving it are heated, which can generate vapors or aerosols. The parent compound, 2-

butyne-1,4-diol, is known to cause respiratory irritation upon inhalation.[10] Second, the parent

diol can decompose explosively when heated, and while the diacetate is more stable, this

potential hazard warrants the use of a protective barrier like a fume hood sash.[4]

Section 3: Handling, Storage & Stability FAQs
Q: I've just received a bottle of 1,4-Diacetoxy-2-butyne. How should I store it?

A: Proper storage is critical for maintaining the reagent's purity and ensuring safety.

Container: Keep the container tightly closed to prevent moisture ingress, which could lead to

slow hydrolysis of the ester groups.[8][11]

Location: Store in a cool, dark, and well-ventilated place.[11][12] A dedicated, ventilated

cabinet for reagents is ideal.

Temperature: Store at ambient or refrigerated temperatures as indicated on the product

label.[6][12] Since its melting point is near room temperature (23-26 °C), it may exist as a

liquid or a solid.[1][3]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents

and strong bases, to prevent hazardous reactions.[5]

Q: My 1,4-Diacetoxy-2-butyne has turned brown. Is it still usable?

A: A color change to yellow or brown may indicate some level of decomposition or the presence

of impurities. While it might still be suitable for some applications, its purity is questionable. It is

highly recommended to assess the purity by a method like ¹H NMR or GC before use. If the

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/SG/en/sds/sial/296309?userType=undefined
https://www.fishersci.no/store/msds?partNumber=10676620&countryCode=NO&language=en
https://www.chemicalbook.com/article/toxicity-and-adverse-reactions-of-2-butyne-1-4-diol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyne-1_4-diol
https://www.benchchem.com/product/b016786?utm_src=pdf-body
https://www.echemi.com/sds/cis-1-4-diacetoxy-2-butene-pd180521134980.html
https://www.spectrumchemical.com/media/sds/TCI-B1232.pdf
https://www.spectrumchemical.com/media/sds/TCI-B1232.pdf
https://www.spectrumchemical.com/cas/1573-17-7
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/468037
https://www.spectrumchemical.com/cas/1573-17-7
https://www.tcichemicals.com/US/en/p/B2087
https://www.tcichemicals.com/AT/en/p/B2087
https://www.fishersci.no/store/msds?partNumber=10676620&countryCode=NO&language=en
https://www.benchchem.com/product/b016786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


integrity is critical for your experiment (e.g., in catalysis or multi-step synthesis), using a fresh,

clean lot is the safest approach.

Q: Can I use a base like triethylamine (TEA) or potassium carbonate in my reaction with this

compound?

A: Caution is advised. 1,4-Diacetoxy-2-butyne is an ester and is susceptible to base-catalyzed

hydrolysis. The presence of a strong base, especially with nucleophilic impurities like water,

can cleave the acetate groups, forming 2-butyne-1,4-diol and acetate salts. This will consume

your starting material and introduce unwanted byproducts. If a base is required, use a non-

nucleophilic, sterically hindered base and ensure anhydrous conditions.

Section 4: In-Experiment Troubleshooting
Q: My palladium-catalyzed cross-coupling reaction using 1,4-Diacetoxy-2-butyne is not

proceeding to completion. What are the likely causes?

A: Failure in such reactions often traces back to a few key areas. The following decision tree

can help diagnose the issue.
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Reaction Failure:
Pd-catalyzed coupling with

1,4-Diacetoxy-2-butyne

Are all reagents pure
and handled correctly?

Is the Pd catalyst active?

Yes

Action:
Verify purity of alkyne and

coupling partner via NMR/GC.
Ensure solvent is anhydrous.

No

Are reaction conditions
(solvent, temp, atmosphere)

optimal?

Yes

Action:
Use a fresh batch of catalyst or

one from a sealed container.
Consider pre-activation step.

No

Action:
Thoroughly degas solvent via
sparging or freeze-pump-thaw.

Ensure inert atmosphere (N2/Ar).

No

Action:
If base is used, ensure it is
anhydrous and compatible.

Base may be degrading starting material.

Maybe
(Base Issue)

Click to download full resolution via product page

Caption: Troubleshooting workflow for a failed coupling reaction.
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Q: I am attempting to reduce the alkyne to a cis-alkene using a Lindlar catalyst, but the reaction

is messy. Why?

A: This is a common issue. While Lindlar hydrogenation is designed for this transformation,

several factors can lead to a complex product mixture:

Catalyst Poisoning: The starting material or solvent may contain impurities that poison the

catalyst, leading to incomplete reaction.

Over-reduction: If the reaction is not monitored carefully, the product cis-1,4-diacetoxy-2-

butene can be further reduced to the alkane, 1,4-diacetoxybutane. Monitor the reaction

progress closely by TLC or GC and stop it as soon as the starting material is consumed.

Catalyst Activity: An overly active or improperly prepared Lindlar catalyst can also lead to

over-reduction.

Example Protocol: Base-Catalyzed Deprotection to 2-
Butyne-1,4-diol
This protocol describes the hydrolysis of the acetate groups, a common subsequent step in a

synthesis.

Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a nitrogen

inlet.

Dissolution: Dissolve 1,4-Diacetoxy-2-butyne (1.0 eq) in anhydrous methanol (approx. 0.2

M concentration).

Cooling: Cool the solution to 0 °C using an ice-water bath.

Catalyst Addition: Add a catalytic amount of anhydrous potassium carbonate (K₂CO₃,

approx. 0.1 eq). Causality Note: Using a catalytic amount of a mild base at low temperature

minimizes potential side reactions of the sensitive alkyne-diol product.

Monitoring: Stir the reaction at 0 °C and monitor its progress by Thin Layer Chromatography

(TLC). The product, 2-butyne-1,4-diol, is significantly more polar than the starting material.
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Quenching: Once the starting material is consumed, neutralize the reaction by adding a

weak acid, such as solid ammonium chloride (NH₄Cl), until the pH is neutral.

Workup: Remove the methanol under reduced pressure. The resulting residue can then be

purified, typically by silica gel chromatography, to isolate the 2-butyne-1,4-diol.

Section 5: Emergency Procedures & Waste Disposal
Q: What should I do in case of accidental skin or eye contact?

A: Immediate action is crucial.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water and soap for at least 15 minutes.[6] If skin irritation develops or persists,

seek medical attention.[5]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present

and easy to do so.[11] Seek immediate medical attention.[5]

Q: How do I handle a small spill of the material in the lab?

A: For a small spill inside a fume hood:

Alert: Inform others in the immediate area.

Contain: Absorb the spill with an inert, non-combustible material like dry sand, earth, or

vermiculite.[9][11] Do not use combustible materials like paper towels as the primary

absorbent.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste.[8]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous

waste.[11]
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Q: What is the correct procedure for disposing of waste containing 1,4-Diacetoxy-2-butyne?

A: Waste containing this chemical must be treated as hazardous waste.

Labeling: Collect all waste (unused product, contaminated materials) in a clearly labeled,

sealed container.

Regulations: Disposal must be carried out in strict accordance with all federal, state, and

local environmental regulations.[6][11] Do not pour it down the drain or mix it with other non-

hazardous waste.[11] Contact your institution's Environmental Health & Safety (EHS)

department for specific guidance on waste pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,4-Diacetoxy-2-butyne | 1573-17-7 | TCI AMERICA [tcichemicals.com]

2. GSRS [gsrs.ncats.nih.gov]

3. 1,4-Diacetoxy-2-butyne | 1573-17-7 | TCI Deutschland GmbH [tcichemicals.com]

4. 2-Butyne-1,4-diol | C4H6O2 | CID 8066 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. fishersci.no [fishersci.no]

6. sigmaaldrich.com [sigmaaldrich.com]

7. cis-1,4-Diacetoxy-2-butene 95 25260-60-0 [sigmaaldrich.com]

8. echemi.com [echemi.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. Toxicity and adverse reactions of 2-Butyne-1,4-diol_Chemicalbook [chemicalbook.com]

11. spectrumchemical.com [spectrumchemical.com]

12. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Handling and safety precautions for 1,4-Diacetoxy-2-
butyne]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b016786?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/468037
https://www.spectrumchemical.com/media/sds/TCI-B1232.pdf
https://www.spectrumchemical.com/media/sds/TCI-B1232.pdf
https://www.benchchem.com/product/b016786?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/US/en/p/B2087
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z2RUC6Y44A
https://www.tcichemicals.com/AT/en/p/B2087
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyne-1_4-diol
https://www.fishersci.no/store/msds?partNumber=10676620&countryCode=NO&language=en
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/468037
https://www.sigmaaldrich.com/SG/en/product/aldrich/468037
https://www.echemi.com/sds/cis-1-4-diacetoxy-2-butene-pd180521134980.html
https://www.sigmaaldrich.com/SG/en/sds/sial/296309?userType=undefined
https://www.chemicalbook.com/article/toxicity-and-adverse-reactions-of-2-butyne-1-4-diol.htm
https://www.spectrumchemical.com/media/sds/TCI-B1232.pdf
https://www.spectrumchemical.com/cas/1573-17-7
https://www.benchchem.com/product/b016786#handling-and-safety-precautions-for-1-4-diacetoxy-2-butyne
https://www.benchchem.com/product/b016786#handling-and-safety-precautions-for-1-4-diacetoxy-2-butyne
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b016786#handling-and-safety-precautions-for-1-4-
diacetoxy-2-butyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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